Cas no 774126-94-2 (Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate)

• Product Name: Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate
• CAS No: 774126-94-2
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• MDL: MFCD11841015
• CID: 1027311
• PubChem ID: 36995513
• Update Time: 2025-10-23

Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate
• METHYL 5-AMINO-2-(4-METHYLPIPERAZINO)-BENZENECARBOXYLATE
• methyl 5-amino-2-(4-methylpiperazino)benzenecarboxylate
• DTXSID90653221
• 774126-94-2
• SCHEMBL14875455
• FT-0744980
• LC-0713
• Methyl 5-amino-2-(4-methylpiperazino) benzenecarboxylate
• MFCD11841015
• AKOS005073250
• DA-32372
• STL353643
• BBL032029

• MDL： MFCD11841015
• Inchi： 1S/C13H19N3O2/c1-15-5-7-16(8-6-15)12-4-3-10(14)9-11(12)13(17)18-2/h3-4,9H,5-8,14H2,1-2H3
• InChI Key： TYZKUBXTEGKYTN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1N1CCN(C)CC1)N)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 427.6±45.0 °C at 760 mmHg
• Flash Point: 212.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate

Comprehensive Overview of Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate (CAS No. 774126-94-2)

Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate, with the CAS number 774126-94-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzoate esters, characterized by the presence of an amino group and a methylpiperazine moiety. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The growing interest in Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role in modulating protein-protein interactions and signal transduction pathways. Given the current focus on precision medicine and personalized therapeutics, this compound's ability to serve as a scaffold for designing targeted therapies aligns well with modern medical trends. Additionally, its solubility and stability properties make it a practical choice for formulation development.

From a synthetic chemistry perspective, CAS 774126-94-2 is often utilized in multistep organic synthesis. Its amino and ester functional groups provide versatile sites for further chemical modifications, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the context of combinatorial chemistry and high-throughput screening, where rapid generation of compound libraries is essential for identifying lead candidates.

In recent years, the demand for Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate has surged due to its relevance in cancer research. The compound's structural similarity to known tyrosine kinase inhibitors has prompted investigations into its potential antitumor activity. Moreover, its blood-brain barrier permeability has sparked interest in developing treatments for neurodegenerative diseases, a hot topic in contemporary biomedical research.

Quality control and analytical characterization of 774126-94-2 are critical aspects of its application. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical methods are particularly important given the compound's use in preclinical studies and drug development pipelines.

The compound's structure-activity relationship (SAR) has been a subject of extensive study. Researchers are particularly interested in how modifications to the methylpiperazine ring or the benzoate ester affect biological activity. This line of inquiry is crucial for optimizing pharmacokinetic properties and reducing potential off-target effects in therapeutic applications.

From a commercial perspective, Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. The compound's pricing and availability often reflect its synthetic complexity and the purity grade required for specific applications. Current market trends show increasing demand for GMP-grade quantities of this material as it progresses through various stages of drug development.

Environmental and safety considerations for handling CAS 774126-94-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation are recommended when working with this material. These precautions align with the broader industry movement toward green chemistry principles and sustainable laboratory practices.

The future outlook for Methyl 5-amino-2-(4-methylpiperazin-1-yl)benzoate appears promising, particularly in the context of fragment-based drug design and structure-guided medicinal chemistry. As computational methods like molecular docking and AI-assisted drug discovery continue to advance, this compound's well-characterized properties make it an attractive starting point for virtual screening campaigns and de novo drug design projects.

For researchers seeking additional information about 774126-94-2, numerous scientific databases provide detailed spectral data, synthetic protocols, and biological activity profiles. The compound's presence in patent literature also offers insights into its potential therapeutic applications and proprietary formulations being explored by various pharmaceutical companies.